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Compound of Interest

Compound Name: AG3.0

Cat. No.: B12389259 Get Quote

An In-depth Guide to the Sourcing, Application, and Performance of the AG3.0 Monoclonal

Antibody for HIV Research.

The AG3.0 monoclonal antibody is a critical reagent for researchers studying Human

Immunodeficiency Virus (HIV) and other primate lentiviruses. This mouse IgG1 antibody is

renowned for its broad cross-reactivity, targeting a highly conserved epitope on the viral capsid

protein p24. This guide provides comprehensive technical information for scientists and drug

development professionals on its sourcing, availability, experimental applications, and

performance characteristics.

Antibody Characteristics and Specificity
The AG3.0 clone was developed by immunizing mice with whole inactivated Simian

Immunodeficiency Virus (SIVagmTYO-1). It exhibits broad reactivity, recognizing the Gag

capsid protein (p24-27) and its precursors (p38, p55, and p150) across multiple primate

lentivirus lineages, including HIV-1, HIV-2, SIVmac, and SIVagm.[1][2]

The antibody's specificity is directed towards a conserved 7-amino acid sequence, SPRTLNA,

located in the N-terminal portion of the capsid protein. This wide-ranging reactivity makes it an

invaluable tool for comparative virology and diagnostics.
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The AG3.0 monoclonal antibody and its producing hybridoma cells are accessible to the

research community through both commercial and non-profit channels.

Supplier Catalog Number Product Name Format

Creative Biolabs MRO-961CQ

Mouse Anti-HIV-1 p24

Recombinant Antibody

(clone AG3.0)

Fab Fragment, scFv

Fragment

NIH HIV Reagent

Program
4121

Anti-HIV-1 p24

Monoclonal (AG3.0)
Purified IgG

Performance and Quantitative Data
The AG3.0 antibody has been characterized using various analytical methods, providing key

quantitative data for experimental design.

Parameter Value Method Source

Purity >95% SDS-PAGE [1]

Binding Affinity (Kd)
3.7 nM (to SIVagmVer

Gag)

Surface Plasmon

Resonance (SPR)

20 nM (to SIVmac

Gag)

Surface Plasmon

Resonance (SPR)
[2]

35 nM (to SIVagmSab

Gag)

Surface Plasmon

Resonance (SPR)
[2]

Antigen Capture

Assay LoD

100 pg/mL (HIV-1 Gag

p24)
In-house ELISA [2]

The Role of p24 in HIV Assembly and Maturation
The target of the AG3.0 antibody, the p24 capsid protein, is a fundamental component of the

HIV virion. It is derived from the cleavage of the Gag polyprotein precursor (p55) by the viral

protease. This process, known as maturation, is the final step in the viral life cycle and is

essential for producing an infectious particle. The p24 proteins self-assemble to form the
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conical capsid core, which encapsulates the viral RNA genome and key enzymes like reverse

transcriptase and integrase.

The following diagram illustrates the late stages of the HIV life cycle, highlighting the critical

role of Gag processing and p24 capsid formation.
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HIV Assembly and Maturation Pathway
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Sample Preparation & Electrophoresis

Transfer & Blocking

Antibody Incubation

Detection

1. Prepare Lysate or
Recombinant Protein

2. SDS-PAGE Separation
(12% Tris-HCl Gel)

3. Transfer to
PVDF/Nitrocellulose Membrane

4. Block with 5% Non-fat Milk
in TBST for 1 hour

5. Incubate with AG3.0 Antibody
(1:1000-1:6000) overnight at 4°C

6. Wash 3x with TBST

7. Incubate with HRP-conjugated
Secondary Antibody for 1 hour

8. Wash 3x with TBST

9. Add ECL Substrate

10. Image with Chemiluminescence Detector

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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